Cas no 133100-87-5 (4-Bromo-3-methylisoquinoline)

• Product Name: 4-Bromo-3-methylisoquinoline
• CAS No: 133100-87-5
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• MDL: MFCD05981996
• CID: 2118540
• PubChem ID: 3777703
• Update Time: 2025-04-21

4-Bromo-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methyl-isoquinoline
• 4-bromo-3-methylisoquinoline
• Isoquinoline, 4-bromo-3-methyl-
• 133100-87-5
• SCHEMBL112386
• CS-0218026
• SY391828
• MFCD05981996
• DB-062952
• DTXSID60396294
• SB32853
• EN300-97945
• GAGBZCVLKGZXFY-UHFFFAOYSA-N
• IFA10087
• 4-Bromo-3-methylisoquinoline

• MDL： MFCD05981996
• Inchi： 1S/C10H8BrN/c1-7-10(11)9-5-3-2-4-8(9)6-12-7/h2-6H,1H3
• InChI Key： GAGBZCVLKGZXFY-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 220.98401g/mol
• Monoisotopic Mass: 220.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives